![molecular formula C16H14ClN5O2 B2772789 N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-4-methoxybenzamide CAS No. 1005306-08-0](/img/structure/B2772789.png)
N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-4-methoxybenzamide
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Overview
Description
“N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-4-methoxybenzamide” is a chemical compound. It is also known as Pyraclostrobin . It is used as a fungicide in agriculture .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C19H18ClN3O4 . It is a complex structure with multiple functional groups. The exact structural analysis is not available in the retrieved resources.Physical And Chemical Properties Analysis
Pyraclostrobin has a melting point of 3.7-65.2°C, a relative density of 1.367 g/cm3, and a vapour pressure of 2.6.10–10hPa at 20°C and 6.4.10–10hPa at 25°C . It is a white or light beige crystalline solid . The solubility in water is 1.9 – 0.17 mg/l at 20°C in deionised water . The n-octanol/water coefficient is log P OW= 3.99; P OW= 9772 .Scientific Research Applications
Antiviral Activity
Indole derivatives, such as the one , have demonstrated antiviral potential. For instance:
- 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents. Among them, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited inhibitory activity against influenza A virus .
- 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives were potent antiviral agents against Coxsackie B4 virus .
Other Unexplored Possibilities
The indole scaffold is versatile, and our compound’s unique structure warrants further investigation. Researchers should explore its interactions with various receptors and pathways to uncover additional therapeutic applications.
Mechanism of Action
Safety and Hazards
Future Directions
The design of biologically active compounds based on similar compounds has developed in several priority directions, including the development of antiviral and antileukemic agents, drugs to combat hyperuricemia, neurodegenerative disorders, some forms of cancer, and anti-inflammatory and hormonal agents . This suggests potential future directions for research and development involving “N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-4-methoxybenzamide”.
properties
IUPAC Name |
N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN5O2/c1-24-14-8-2-11(3-9-14)16(23)18-10-15-19-20-21-22(15)13-6-4-12(17)5-7-13/h2-9H,10H2,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVEOFKNUCNSRQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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